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Compound of Interest

Compound Name: Phenyl 3-phenylpropyl sulfone

Cat. No.: B097797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenyl 3-phenylpropyl sulfone, also known by its IUPAC name 3-

(benzenesulfonyl)propylbenzene, is an organic compound belonging to the sulfone class.

Sulfones are characterized by a sulfonyl functional group (R-S(=O)₂-R') and are recognized for

their chemical stability and diverse biological activities. This technical guide provides a

comprehensive overview of the structure, properties, and potential synthesis of Phenyl 3-
phenylpropyl sulfone, alongside a discussion of the general biological significance of the

sulfone functional group. While specific experimental data for this compound is not widely

available, this guide consolidates known information and provides predicted data based on

analogous structures to aid researchers in their investigations.

Chemical Structure and Properties
The chemical structure of Phenyl 3-phenylpropyl sulfone consists of a phenylsulfonyl group

attached to a 3-phenylpropyl chain.
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General Synthesis Workflow

Start Materials:
Thiophenol & 3-Phenylpropyl bromide

Synthesis of
Phenyl 3-phenylpropyl sulfide

Purification
(Column Chromatography)

Oxidation of Sulfide
(e.g., with H₂O₂/AcOH)

Purification
(Recrystallization)

Final Product:
Phenyl 3-phenylpropyl sulfone
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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